Cas no 73017-97-7 (tert-butyl (aminomethyl)carbamate)
73017-97-7 structure
Product Name:tert-butyl (aminomethyl)carbamate
CAS No:73017-97-7
MF:C6H14N2O2
MW:146.187561511993
CID:1758978
PubChem ID:192025
Update Time:2025-04-21
tert-butyl (aminomethyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (aminomethyl)carbamate
- Carbamic acid, (aminomethyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(aminomethyl)carbamate
- AKOS006361905
- DTXSID40223296
- SCHEMBL854016
- DTXCID40145787
- N-Aminomethylcarbamic acid tert-butyl ester
- 73017-97-7
- tert-butyl(aminomethyl)carbamate
-
- Inchi: 1S/C6H14N2O2/c1-6(2,3)10-5(9)8-4-7/h4,7H2,1-3H3,(H,8,9)
- InChI Key: RXTKSYUIDWDWTH-UHFFFAOYSA-N
- SMILES: O(C(NCN)=O)C(C)(C)C
Computed Properties
- Exact Mass: 146.10562
- Monoisotopic Mass: 146.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- PSA: 64.35
tert-butyl (aminomethyl)carbamate Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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